5-(2-Fluoro-5-methoxyphenyl)-2-methoxyphenol, 95%

• IUPAC Name: 5-(2-fluoro-5-methoxyphenyl)-2-methoxyphenol
• InChI: InChI=1S/C14H13FO3/c1-17-10-4-5-12(15)11(8-10)9-3-6-14(18-2)13(16)7-9/h3-8,16H,1-2H3
• InChI Key: IZCMIVZEVPPBTR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)C2=CC(=C(C=C2)OC)O
• Molecular Formula: C14H13FO3
• DSSTOX Substance ID: DTXSID60685579
• Molecular Weight: 248.25 g/mol
• CAS RN: 1261954-93-1

Description

5-(2-Fluoro-5-methoxyphenyl)-2-methoxyphenol, or 5-FMP, is an aromatic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid with a melting point of 110 °C and a boiling point of 254 °C. 5-FMP has a unique combination of properties that make it a useful reagent for a variety of experiments.

Mechanism of Action

The mechanism of action of 5-FMP is not fully understood. However, it is thought to act as an electron donor, donating electrons to other molecules. This can lead to the formation of new bonds or the rearrangement of existing bonds. In addition, 5-FMP is thought to act as a Lewis acid, which can help to catalyze certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-FMP are not well understood. In laboratory studies, 5-FMP has been found to be non-toxic and non-mutagenic. However, further studies are needed to determine the potential effects of 5-FMP on human health.

Advantages and Limitations for Lab Experiments

5-FMP has several advantages for lab experiments. It is a versatile reagent that can be used for a variety of organic synthesis reactions. It is also relatively inexpensive and easy to obtain. However, there are some limitations to using 5-FMP in lab experiments. It can be difficult to store and handle, and it is sensitive to light and air. In addition, it is not soluble in water, so it must be handled carefully.

Future Directions

There are a number of possible future directions for 5-FMP research. One area of research is to further investigate the biochemical and physiological effects of 5-FMP. In addition, further research is needed to determine the potential applications of 5-FMP in pharmaceuticals and other biologically active compounds. Finally, research could be done to develop new methods for synthesizing 5-FMP and to improve existing methods.

Synthesis Methods

5-FMP can be synthesized by a variety of methods, including the Williamson ether synthesis, the Grignard reaction, and the Kolbe-Schmitt reaction. The most common method is the Williamson ether synthesis, which involves reacting an alcohol with an alkyl halide in the presence of a strong base such as sodium hydroxide. The Grignard reaction is also used to synthesize 5-FMP, which involves reacting an alkyl halide with magnesium in an ether solvent. The Kolbe-Schmitt reaction is a more complex method that involves reacting an aryl halide with potassium hydroxide and carbon dioxide.

Scientific Research Applications

5-FMP has a wide range of applications in scientific research. It is a useful reagent for organic synthesis, as it can be used to synthesize a variety of compounds. It is also used in the synthesis of pharmaceuticals and other biologically active compounds. In addition, 5-FMP is used as a catalyst in the synthesis of polymers, and it is also used in the synthesis of dyes and pigments.